Cas no 1630907-23-1 (trans-3-(2-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride)

Technical Introduction: trans-3-(2-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride is a chemically synthesized small molecule featuring a cyclobutane core substituted with a fluorinated methoxyphenoxy group and an amine functionality. The trans-configuration ensures stereochemical specificity, which may be critical for binding affinity in pharmacological applications. The fluorine and methoxy substituents enhance electronic and steric properties, potentially improving metabolic stability and target interaction. The hydrochloride salt form offers improved solubility and handling characteristics. This compound is of interest in medicinal chemistry as a versatile intermediate for the development of bioactive molecules, particularly in CNS-targeted or GPCR-modulating therapeutics. Its well-defined structure supports precise structure-activity relationship studies.

trans-3-(2-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride structure

1630907-23-1 structure

Product Name:trans-3-(2-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride

CAS No:1630907-23-1

MF:C₁₁H₁₅ClFNO₂

MW:247.693705797195

MDL:MFCD28166332

CID:3162929

PubChem ID:91800956

Update Time:2025-06-07

trans-3-(2-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- trans-3-(2-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride
- Cyclobutanamine, 3-(2-fluoro-4-methoxyphenoxy)-, HCl (1:1),trans-
- cyclobutanamine, 3-(2-fluoro-4-methoxyphenoxy)-, hydrochloride (1:1),trans-
- trans-3-(2-Fluoro-4-methoxyphenoxy)cyclobutanamine hydrochloride
- 3-(2-fluoro-4-methoxyphenoxy)cyclobutan-1-amine;hydrochloride
- AKOS025289902
- AS-52234
- trans-3-(2-Fluoro-4-methoxyphenoxy)cyclobutanaminehydrochloride
- SB21776
- 1630907-23-1
- CS-0049646
- trans-3-(2-fluoro-4-methoxyphenoxy)cyclobutanamine HCl
- P14615
- MDL： MFCD28166332
- Inchi： 1S/C11H14FNO2.ClH/c1-14-8-2-3-11(10(12)6-8)15-9-4-7(13)5-9;/h2-3,6-7,9H,4-5,13H2,1H3;1H
- InChI Key： HBHLTSVEGOKIOF-UHFFFAOYSA-N
- SMILES： Cl.FC1C=C(C=CC=1OC1CC(C1)N)OC

Computed Properties

Exact Mass: 247.0775346g/mol
Monoisotopic Mass: 247.0775346g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 209
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.5Å²

trans-3-(2-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

trans-3-(2-Fluoro-4-methoxyphenoxy)cyclobutan-1-amine hydrochloride Pricemore >>

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